Cas no 1806594-99-9 (2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1806594-99-9
• MF: C₁₁H₁₀BrF₃O₂S
• MW: 343.160111904144
• CID: 4979163
• Update Time: 2025-06-07

2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H10BrF3O2S/c1-6(12)10(16)9-7(17-11(13,14)15)4-3-5-8(9)18-2/h3-6H,1-2H3
• InChI Key： GARYOSZAXZXUHX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1OC(F)(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.5
• Topological Polar Surface Area: 51.6

Additional information on 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one

Compound CAS No. 1806594-99-9: 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one

The compound with CAS No. 1806594-99-9, commonly referred to as 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a methylthio group, and a trifluoromethoxy substituent attached to a phenyl ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the bromine atom and the trifluoromethoxy group imparts high reactivity and selectivity, making it an ideal candidate for various synthetic transformations. Moreover, the methylthio group enhances the molecule's stability under certain reaction conditions, which is crucial for its application in complex chemical reactions.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Researchers have successfully utilized it in the construction of bioactive molecules with potential therapeutic applications. For instance, its use in the synthesis of kinase inhibitors has shown promising results, suggesting its role in the development of next-generation anticancer drugs.

The structural complexity of 2-Bromo-1-(2-(methylthio)-6-(trifluoromethoxy)phenyl)propan-1-one also makes it a valuable tool in materials science. Its unique electronic properties make it suitable for applications in optoelectronic devices and advanced polymers. Recent advancements in nanotechnology have further expanded its utility, with studies demonstrating its potential as a precursor for synthesizing nanoparticles with tailored optical and electronic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the specific requirements of the target application and the availability of starting materials. Researchers have reported that optimizing reaction conditions, such as temperature and solvent choice, significantly enhances yield and purity.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its sensitivity to certain environmental factors. Proper precautions must be taken to ensure stability and prevent degradation during long-term storage or transportation.

Looking ahead, ongoing research continues to uncover new applications for CAS No. 1806594-99-9 across diverse scientific disciplines. Its role in drug discovery, materials science, and nanotechnology positions it as a key player in advancing modern chemical research.